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Compound of Interest

Compound Name:
7-(3,5-Dimethylphenyl)-7-

oxoheptanoic acid

Cat. No.: B1325257 Get Quote

Technical Guide: 7-(3,5-Dimethylphenyl)-7-
oxoheptanoic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known chemical properties of 7-(3,5-
Dimethylphenyl)-7-oxoheptanoic acid. Due to the limited availability of published

experimental data for this specific compound, this document outlines its fundamental chemical

identity and presents a theoretical synthesis pathway. This guide is intended to serve as a

foundational resource for researchers and professionals in drug development and chemical

synthesis.

Chemical Identity and Properties
7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid is a keto acid derivative of heptanoic acid. Its

core structure consists of a seven-carbon aliphatic chain with a carboxylic acid at one end and

a 3,5-dimethylphenyl ketone group at the C7 position.

Table 1: Chemical and Physical Properties of 7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid
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Property Value Source

IUPAC Name
7-(3,5-dimethylphenyl)-7-

oxoheptanoic acid
N/A

CAS Number 898765-48-5 [1][2][3]

Molecular Formula C₁₅H₂₀O₃ [1]

Molecular Weight 248.32 g/mol [1][3]

Physical State Not available N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Not available N/A

Note: "N/A" indicates that the data is not available in the public domain at the time of this

publication.

Experimental Data
A comprehensive search of scientific literature and chemical databases did not yield specific

experimental data for 7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid, including spectroscopic

analyses (NMR, IR, Mass Spectrometry) or detailed experimental protocols for its synthesis

and purification. The information available is primarily from chemical suppliers.

Theoretical Synthesis Protocol: Friedel-Crafts
Acylation
A plausible and widely used method for the synthesis of aryl ketones is the Friedel-Crafts

acylation. The following section outlines a theoretical experimental protocol for the synthesis of

7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid based on this reaction.

Reaction Scheme:
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Reactants

Reagents

Product
Heptanedioic anhydride

7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid

1,3-Dimethylbenzene (m-Xylene)

Lewis Acid (e.g., AlCl₃)

Inert Solvent (e.g., CS₂, Nitrobenzene)

Click to download full resolution via product page

Caption: Proposed synthesis of 7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid.

Methodology:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas)

is charged with an inert solvent (e.g., carbon disulfide or nitrobenzene) and a Lewis acid

catalyst (e.g., anhydrous aluminum chloride).

Addition of Reactants: 1,3-Dimethylbenzene (m-xylene) is dissolved in the same inert solvent

and added to the flask. Heptanedioic anhydride, dissolved in the inert solvent, is then added
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dropwise from the dropping funnel to the stirred suspension at a controlled temperature

(typically 0-5 °C).

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and then heated to reflux for a specified period. The progress of the

reaction should be monitored by an appropriate technique, such as Thin Layer

Chromatography (TLC).

Workup: Upon completion, the reaction mixture is cooled in an ice bath and quenched by the

slow addition of crushed ice followed by concentrated hydrochloric acid to decompose the

aluminum chloride complex.

Extraction: The organic layer is separated, and the aqueous layer is extracted with a suitable

organic solvent (e.g., ethyl acetate). The combined organic layers are washed with water, a

saturated sodium bicarbonate solution (to remove unreacted acid), and finally with brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure. The crude product can be purified by recrystallization from

an appropriate solvent system or by column chromatography on silica gel.

Note: This is a generalized protocol and would require optimization for temperature, reaction

time, and molar ratios of reactants and catalyst to achieve a satisfactory yield and purity of the

desired product.

Biological Activity and Signaling Pathways
As of the date of this publication, no studies have been identified in the public domain that

investigate the biological activity of 7-(3,5-Dimethylphenyl)-7-oxoheptanoic acid. Therefore,

there is no information available regarding its potential roles in any signaling pathways or its

pharmacological effects.

Conclusion
This technical guide consolidates the currently available chemical identity of 7-(3,5-
Dimethylphenyl)-7-oxoheptanoic acid. The significant lack of experimental data, including

physical properties, spectroscopic characterization, and biological activity, highlights a clear

area for future research. The provided theoretical synthesis protocol offers a starting point for
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chemists interested in preparing this compound for further study. Further investigation is

required to fully characterize this molecule and to explore its potential applications in drug

development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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